Cas no 602329-51-1 (4’-O-Hexanoyldaidzein)

• Product Name: 4’-O-Hexanoyldaidzein
• CAS No: 602329-51-1
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 951463
• Update Time: 2025-06-27

4’-O-Hexanoyldaidzein Chemical and Physical Properties

Names and Identifiers

• Hexanoic Acid 4-(7-Hydroxy-4-oxo-4H-1-benzopyran-3-yl)phenyl Ester
• 4’-O-Hexanoyldaidzein
• [4-(7-hydroxy-4-oxochromen-3-yl)phenyl] hexanoate
• 4'-O-hexanoyldaidzein

• Inchi： 1S/C21H20O5/c1-2-3-4-5-20(23)26-16-9-6-14(7-10-16)18-13-25-19-12-15(22)8-11-17(19)21(18)24/h6-13,22H,2-5H2,1H3
• InChI Key： QHOPMOMDTCSQMX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1=COC2C=C(C=CC=2C1=O)O)C(CCCCC)=O

Computed Properties

• Exact Mass: 352.13100

Experimental Properties

• Melting Point: 154-157°C
• PSA: 76.74000
• LogP: 4.65130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 4’-O-Hexanoyldaidzein

Exploring 4’-O-Hexanoyldaidzein (CAS No. 602329-51-1): A Promising Phytoestrogen Derivative

In the realm of bioactive compounds derived from plants, 4’-O-Hexanoyldaidzein (CAS No. 602329-51-1) has emerged as a subject of significant scientific interest. This modified isoflavone, derived from daidzein, is gaining attention for its potential health benefits, particularly in the fields of nutraceuticals and cosmeceuticals. With the growing consumer demand for natural and sustainable ingredients, researchers are increasingly focusing on derivatives like 4’-O-Hexanoyldaidzein to explore their enhanced bioavailability and efficacy compared to their parent compounds.

The structural modification of daidzein to form 4’-O-Hexanoyldaidzein involves the addition of a hexanoyl group, which significantly alters its physicochemical properties. This modification is designed to improve the compound's solubility and absorption, addressing one of the key limitations of native isoflavones. As a result, 4’-O-Hexanoyldaidzein is being investigated for its potential applications in skincare, anti-aging, and hormonal balance—topics that are currently trending in both scientific literature and consumer searches.

One of the most searched questions in the context of phytoestrogens is: "How do modified isoflavones compare to natural ones in terms of effectiveness?" Studies suggest that 4’-O-Hexanoyldaidzein may offer superior benefits due to its enhanced stability and targeted action. For instance, preliminary research indicates that this compound exhibits stronger antioxidant and anti-inflammatory properties, making it a promising candidate for formulations aimed at reducing oxidative stress and inflammation—two major contributors to aging and chronic diseases.

Another hot topic in the realm of natural products is sustainability. Consumers are increasingly looking for ingredients that are not only effective but also environmentally friendly. The synthesis of 4’-O-Hexanoyldaidzein often involves green chemistry approaches, minimizing waste and energy consumption. This aligns with the broader trend of sustainable skincare and clean beauty, which are dominating search engine queries and social media discussions.

From a technical standpoint, 4’-O-Hexanoyldaidzein is characterized by its molecular formula C₂₁H₂₀O₆ and a molecular weight of 368.38 g/mol. Its unique structure allows it to interact with estrogen receptors more effectively than unmodified daidzein, which is why it is being explored for applications in menopausal health and bone density support. These areas are of particular interest to aging populations, as evidenced by the surge in searches for "natural alternatives to HRT" (hormone replacement therapy).

In the cosmetic industry, 4’-O-Hexanoyldaidzein is being incorporated into formulations targeting skin elasticity and collagen production. Its ability to modulate MMP (matrix metalloproteinase) activity makes it a valuable ingredient for anti-aging products. This is particularly relevant given the rising demand for non-invasive skincare solutions, as highlighted by the popularity of searches like "best natural ingredients for wrinkles" and "plant-based anti-aging serums."

Safety and regulatory compliance are also critical considerations for any bioactive compound. While 4’-O-Hexanoyldaidzein is generally regarded as safe for topical and dietary use, ongoing studies are evaluating its long-term effects. This is in line with the increasing consumer awareness about ingredient safety, as seen in the frequent searches for "is [ingredient] safe for sensitive skin?" and "clinical studies on [ingredient]."

In summary, 4’-O-Hexanoyldaidzein (CAS No. 602329-51-1) represents a fascinating intersection of traditional medicine and modern science. Its potential applications in health and wellness, coupled with its alignment with current consumer trends, make it a compound worth watching. As research continues to unfold, it is likely that this derivative will find its way into more nutraceutical and cosmetic products, offering a natural yet potent alternative to synthetic ingredients.